Cas no 29571-17-3 (Naphthalene,1,1'-(1,4-butanediyl)bis-)

Naphthalene,1,1'-(1,4-butanediyl)bis- structure
29571-17-3 structure
Product Name:Naphthalene,1,1'-(1,4-butanediyl)bis-
CAS No:29571-17-3
MF:C24H22
MW:310.431486606598
CID:276387
PubChem ID:141488
Update Time:2025-04-19

Naphthalene,1,1'-(1,4-butanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,1'-(1,4-butanediyl)bis-
    • 1-(4-naphthalen-1-ylbutyl)naphthalene
    • 1-[4-(1-Naphthyl)butyl]naphthalene
    • 1,4-bis(benzocyclohexenyl)butane
    • DTXSID40183745
    • Naphthalene, 1,1'-(1,4-butanediyl)bis-
    • 1,1'-(1,4-Butanediyl)bisnaphthalene
    • 1-[4-(1-Naphthyl)butyl]naphthalene #
    • 29571-17-3
    • OISFPCIBPOZHNF-UHFFFAOYSA-N
    • Inchi: 1S/C24H22/c1(9-19-13-7-15-21-11-3-5-17-23(19)21)2-10-20-14-8-16-22-12-4-6-18-24(20)22/h3-8,11-18H,1-2,9-10H2
    • InChI Key: OISFPCIBPOZHNF-UHFFFAOYSA-N
    • SMILES: C(CC1=CC=CC2C=CC=CC1=2)CCC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 310.17226
  • Monoisotopic Mass: 310.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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